BENGHE Methodological & Application

Check Availability & Pricing

Measuring Sphinganine Levels in Plasma: An
Application Note and Protocol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Sphinganine

Cat. No.: B043673

For Researchers, Scientists, and Drug Development
Professionals

Introduction: Sphinganine (dihydrosphingosine) is a critical intermediate in the de novo
biosynthesis of all sphingolipids, a class of bioactive lipids integral to cell structure and
signaling.[1] Alterations in sphinganine levels and the sphinganine/sphingosine ratio in
plasma are investigated as potential biomarkers for various metabolic diseases and exposure
to certain mycotoxins. Accurate and reproducible quantification of sphinganine in plasma is
crucial for advancing research and therapeutic development in these areas. This document
provides a detailed protocol for the measurement of sphinganine in plasma samples using
liquid chromatography-tandem mass spectrometry (LC-MS/MS), the gold-standard analytical
technique for this application due to its high sensitivity and specificity.

De Novo Sphingolipid Synthesis Pathway

The diagram below illustrates the central role of sphinganine in the de novo synthesis of
sphingolipids. The pathway begins with the condensation of serine and palmitoyl-CoA, leading
to the formation of 3-ketosphinganine, which is then rapidly reduced to sphinganine.
Sphinganine is subsequently acylated to form dihydroceramides, which are then desaturated
to produce ceramides, the precursors for more complex sphingolipids.[1][2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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